Eurazyl

• CAS No.: 53198-87-1
• Molecular Formula: C19H29ClN2
• Molecular Weight: 320.9 g/mol
• IUPAC Name: 3-methyl-2-phenyl-2-(2-piperidin-1-ylethyl)pentanenitrile;hydrochloride
• InChI: InChI=1S/C19H28N2.ClH/c1-3-17(2)19(16-20,18-10-6-4-7-11-18)12-15-21-13-8-5-9-14-21;/h4,6-7,10-11,17H,3,5,8-9,12-15H2,1-2H3;1H
• InChI Key: CSYYQOYMUKFICA-UHFFFAOYSA-N
• SMILES: CCC(C)C(CCN1CCCCC1)(C#N)C2=CC=CC=C2.Cl

Description

Eurazyl: is a chemical compound known for its diverse applications in various fields, including chemistry, biology, and medicine. This compound is characterized by its complex structure, which includes a phenyl group, a piperidinoethyl group, and an ethylbutyronitrile moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Eurazyl typically involves multiple steps, including the formation of intermediate compounds. The process often starts with the reaction of a phenyl compound with a piperidinoethyl derivative under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product.

Industrial Production Methods: In industrial settings, the production of this compound is scaled up using optimized reaction conditions to ensure high yield and purity. The process may involve the use of advanced techniques such as continuous flow reactors and automated systems to monitor and control the reaction parameters.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, leading to the formation of various oxidized derivatives.

Reduction: Reduction reactions can convert the compound into reduced forms with different chemical properties.

Substitution: Substitution reactions involve the replacement of one functional group with another, resulting in the formation of new compounds.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Substitution reactions may require reagents like halogens or alkylating agents.

Major Products Formed: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxidized derivatives, while reduction can produce reduced forms of the compound.

Scientific Research Applications

Chemistry: In chemistry, Eurazyl is used as a building block for the synthesis of more complex molecules

Biology: In biological research, this compound is studied for its potential effects on cellular processes. It may be used to investigate the mechanisms of action of certain biological pathways and to develop new therapeutic agents.

Medicine: In medicine, this compound is explored for its potential pharmacological properties. It may be used as a lead compound for the development of new drugs targeting specific diseases.

Industry: In industrial applications, this compound is utilized in the production of specialty chemicals and materials. Its unique properties make it suitable for use in various manufacturing processes.

Mechanism of Action

The mechanism of action of Eurazyl involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

• alpha-Phenyl-alpha-(2-piperidinoethyl)-5-norbornene-2-methanol
• alpha-Phenyl-alpha-(2-piperidinoethyl)-beta-ethylbutyronitrile

Uniqueness: Eurazyl is unique due to its specific combination of functional groups and its ability to undergo various chemical reactions. This makes it a versatile compound with a wide range of applications in different fields.